Cas no 2229240-03-1 (2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine)

2-1-(2,6-Difluoro-3-methylphenyl)cyclopropylpropan-2-amine is a structurally distinct cyclopropylamine derivative featuring a difluoromethylphenyl substitution. This compound exhibits notable potential in medicinal chemistry due to its unique steric and electronic properties conferred by the cyclopropyl and difluoro-methylphenyl groups. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the cyclopropyl ring contributes to conformational rigidity, potentially improving target binding affinity. Its amine functionality allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's balanced lipophilicity and structural complexity render it suitable for applications in central nervous system (CNS) targeting or enzyme inhibition studies. Careful handling is advised due to its reactive amine group.

2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine structure

2229240-03-1 structure

Product Name:2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine

CAS No:2229240-03-1

MF:C₁₃H₁₇F₂N

MW:225.277590513229

CID:5773950

PubChem ID:165852027

Update Time:2025-06-08

2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine
- EN300-1781458
- 2229240-03-1
- 2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine
- Inchi： 1S/C13H17F2N/c1-8-4-5-9(14)10(11(8)15)13(6-7-13)12(2,3)16/h4-5H,6-7,16H2,1-3H3
- InChI Key： DMXJATHKUAFIOH-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC=C(C=1C1(C(C)(C)N)CC1)F

Computed Properties

Exact Mass: 225.13290587g/mol
Monoisotopic Mass: 225.13290587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

2-1-(2,6-difluoro-3-methylphenyl)cyclopropylpropan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1781458-0.05g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	0.05g	$1104.0	2023-09-20
Enamine	EN300-1781458-0.1g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	0.1g	$1157.0	2023-09-20
Enamine	EN300-1781458-0.25g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	0.25g	$1209.0	2023-09-20
Enamine	EN300-1781458-0.5g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	0.5g	$1262.0	2023-09-20
Enamine	EN300-1781458-1.0g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	1g	$1315.0	2023-05-27
Enamine	EN300-1781458-2.5g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	2.5g	$2576.0	2023-09-20
Enamine	EN300-1781458-5.0g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	5g	$3812.0	2023-05-27
Enamine	EN300-1781458-10.0g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	10g	$5652.0	2023-05-27
Enamine	EN300-1781458-1g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	1g	$1315.0	2023-09-20
Enamine	EN300-1781458-5g	2-[1-(2,6-difluoro-3-methylphenyl)cyclopropyl]propan-2-amine	2229240-03-1	5g	$3812.0	2023-09-20